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Compound of Interest

Compound Name: VH 032 amide-alkylC6-acid

Cat. No.: B15601715 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of VH
032 amide-alkylC6-acid, a functionalized von Hippel-Lindau (VHL) protein ligand used in

Proteolysis Targeting Chimera (PROTAC) research. Adherence to these procedures is critical

for maintaining a safe laboratory environment and ensuring regulatory compliance.

Immediate Safety and Handling Precautions
While VH 032 amide-alkylC6-acid is not classified as a hazardous substance according to EC

Directives 67/548/EEC, 1999/45/EC, or 1272/2008, its chemical, physical, and toxicological

properties have not been fully investigated[1]. Therefore, it is imperative to handle this

compound with care, employing standard laboratory safety protocols.

Key Safety Measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, chemical-resistant gloves (compliant with BS EN 374:2003), and a lab coat.

Ventilation: Handle the compound in a well-ventilated area, preferably within a laboratory

fume hood, to avoid the formation and inhalation of dust and aerosols[1].

Avoid Contact: Prevent direct contact with skin and eyes. In case of accidental contact,

follow the first aid measures outlined in the Safety Data Sheet (SDS)[1].
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Ignition Sources: Keep the compound away from sources of ignition[1].

Quantitative Data Summary
Property Value Reference

IUPAC Name

8-(((S)- 1- ((2S,4R)- 4-

Hydroxy- 2- ((4- (4-

methylthiazol- 5-

yl)benzyl)carbamoyl)pyrrolidin-

1- yl)- 3,3- dimethyl- 1-

oxobutan- 2- yl)amino)- 8-

oxooctanoic acid

[1]

Synonyms (S,R,S)-AHPC-C6-COOH [1]

Molecular Formula C30H42N4O6S [1]

Molecular Weight 586.75 g/mol [1]

CAS Number 2172819-75-7 [1]

Hazard Classification

Does not meet classification

criteria of EC Directives

67/548/EEC, 1999/45/EC or

1272/2008

[1]

Storage Store at -20°C

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of VH 032 amide-
alkylC6-acid. This process is designed to minimize environmental impact and ensure the

safety of laboratory personnel.

Step 1: Waste Identification and Segregation

Characterize the Waste: Determine if the waste is pure VH 032 amide-alkylC6-acid, a

solution, or mixed with other chemicals.
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Segregate Waste Streams: Do not mix VH 032 amide-alkylC6-acid waste with other

chemical waste streams unless compatibility has been confirmed. Incompatible chemicals

should be stored and disposed of separately to prevent dangerous reactions.

Step 2: Containerization and Labeling

Select Appropriate Containers: Use sturdy, leak-proof, and chemically compatible containers

for waste collection.

Label Containers Clearly: All waste containers must be clearly labeled with the following

information:

The words "Waste" or "Hazardous Waste" (as a precautionary measure).

The full chemical name: "VH 032 amide-alkylC6-acid".

The concentration and quantity of the waste.

The date of accumulation.

The name of the principal investigator and the laboratory location.

Step 3: Waste Accumulation and Storage

Secure Storage: Store waste containers in a designated, well-ventilated, and secure area

away from general laboratory traffic.

Secondary Containment: It is best practice to use secondary containment for liquid waste to

prevent spills.

Keep Containers Closed: Waste containers should be kept tightly sealed except when

adding waste.

Step 4: Disposal Path Determination

Consult Institutional Guidelines: Before proceeding, consult your institution's Environmental

Health and Safety (EHS) office for specific disposal protocols. Local, state, and federal

regulations must be followed.
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Small, Uncontaminated Quantities (Solid): For very small quantities of the pure, solid

compound, consult with your EHS office. While not classified as hazardous, landfill disposal

in a sealed container may be permissible, but this must be confirmed.

Solutions and Contaminated Materials:

Aqueous Solutions: Do not dispose of aqueous solutions of VH 032 amide-alkylC6-acid
down the drain without explicit approval from your EHS office.

Organic Solvent Solutions: Solutions in organic solvents must be treated as chemical

waste and disposed of through your institution's hazardous waste program.

Contaminated Labware: Disposable labware (e.g., pipette tips, tubes) contaminated with

VH 032 amide-alkylC6-acid should be collected in a designated, labeled waste container.

Step 5: Arranging for Waste Pickup

Contact EHS: Follow your institution's established procedures to request a waste pickup

from the EHS office.

Provide Documentation: Have all necessary documentation, including the waste label

information, ready for the waste disposal personnel.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of VH 032
amide-alkylC6-acid.

Start: VH 032 amide-alkylC6-acid Waste Generated Identify Waste Type
(Solid, Solution, Contaminated Material)

Consult Institutional
EHS Guidelines & Local Regulations

Treat as Non-Hazardous Waste
(per SDS, but with caution)If approved by EHS

Treat as Hazardous Waste
(Precautionary Principle)

If required by EHS or as precaution

Select & Label
Appropriate Waste Container

Store Securely in
Designated Area

Arrange for Waste Pickup
by EHS End: Proper Disposal
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Click to download full resolution via product page

Caption: Disposal decision workflow for VH 032 amide-alkylC6-acid.

By adhering to these procedures, you contribute to a safer research environment and ensure

the responsible management of chemical waste. Always prioritize safety and consult your

institution's EHS department for guidance on specific disposal inquiries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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